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Abstract
2,2-Difluoro-1,3-dimethylimidazolidine (DFI) is a versatile and thermally stable deoxo-

fluorinating agent.[1] It is primarily utilized for the efficient conversion of alcohols to

monofluorides and aldehydes or ketones to gem-difluorides under mild reaction conditions.[1]

This guide provides an in-depth overview of DFI, including its chemical and physical properties,

synthesis, reaction mechanisms, and applications in organic synthesis, with a particular focus

on its role in drug development. Detailed experimental protocols and quantitative data are

presented to facilitate its practical application in the laboratory.

Introduction
The introduction of fluorine atoms into organic molecules can significantly alter their biological

properties, including metabolic stability, lipophilicity, and binding affinity. This has made

fluorination a critical strategy in the development of pharmaceuticals and agrochemicals. 2,2-
Difluoro-1,3-dimethylimidazolidine (DFI) has emerged as a valuable reagent in this field,

offering a safe and effective method for the synthesis of fluorinated compounds.
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DFI is a clear liquid that is classified as a flammable and corrosive substance.[2][3] It is

essential to handle this reagent in a well-ventilated fume hood with appropriate personal

protective equipment.

Table 1: Physical and Chemical Properties of DFI

Property Value Reference(s)

CAS Number 220405-40-3 [2]

Molecular Formula C₅H₁₀F₂N₂ [2]

Molecular Weight 136.14 g/mol [2]

Appearance Clear liquid [3]

Density 1.096 g/cm³ [2]

Boiling Point 67.1 °C at 760 mmHg [3]

Flash Point 40 °C [2]

Storage Refrigerator (2-8 °C) [4]

Synthesis of 2,2-Difluoro-1,3-dimethylimidazolidine
(DFI)
The synthesis of DFI is not extensively detailed in readily available literature, with the seminal

work by Hayashi et al. being the primary reference. The synthesis generally involves the

reaction of 1,3-dimethylurea with a fluorinating agent.
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1,3-Dimethylurea

2,2-Difluoro-1,3-dimethylimidazolidine (DFI)

+

Fluorinating Agent

R-OH [R-OH₂]⁺+ H⁺

DFI F⁻

R-FSₙ2 attack

R-C(=O)-R'

[R-C(O-DFI)-R']⁺

DFI R-CF(OH)-R'

F⁻ R-CF₂-R'

F⁻
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Protected Nucleoside

2',3'-Didehydro-2',3'-dideoxynucleoside

DFI

Antiviral/Anticancer Drug CandidateFurther Synthesis

Dissolve Protected Sugar in CH₃CN

Add DFI (2.2 eq)

Heat to 85°C for 4h

Monitor by TLC/HPLC

Aqueous Workup (NaHCO₃)

Extract with Organic Solvent

Dry and Concentrate

Purify by Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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